Cas no 423731-96-8 (4-(5-Methylfuran-2-carbonyl)aminobenzoic Acid)

• Product Name: 4-(5-Methylfuran-2-carbonyl)aminobenzoic Acid
• CAS No: 423731-96-8
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• MDL: MFCD00298017
• CID: 1085802
• PubChem ID: 705575
• Update Time: 2025-10-30

4-(5-Methylfuran-2-carbonyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-Methylfuran-2-carboxamido)benzoic acid
• 4-[(5-methyl-2-furoyl)amino]benzoic acid(SALTDATA: FREE)
• 4-[(5-methylfuran-2-carbonyl)amino]benzoic acid
• AC1LE32D
• AG-F-50644
• CBMicro_030460
• CTK4I6095
• MolPort-001-012-835
• Oprea1_530307
• STK054288
• STOCK2S-89023
• DB-195014
• AKOS000598053
• MFCD00298017
• CHEMBRDG-BB 5925536
• 4-{[(5-methylfuran-2-yl)carbonyl]amino}benzoic acid
• 4-[(5-Methyl-2-furoyl)amino]benzoicacid
• CS-0314045
• SR-01000535548-1
• BIM-0030474.P001
• DTXSID90351634
• Cambridge id 5925536
• 4-[(5-METHYL-2-FUROYL)AMINO]BENZOIC ACID
• 423731-96-8
• 4-(5-METHYLFURAN-2-AMIDO)BENZOIC ACID
• BS-36661
• EU-0086311
• SR-01000535548
• YRA73196
• 4-(5-Methylfuran-2-carboxamido)benzoicacid
• 4-(5-Methylfuran-2-carbonyl)aminobenzoic Acid

• MDL： MFCD00298017
• Inchi： 1S/C13H11NO4/c1-8-2-7-11(18-8)12(15)14-10-5-3-9(4-6-10)13(16)17/h2-7H,1H3,(H,14,15)(H,16,17)
• InChI Key： SSPRMENQOZXMAD-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(NC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 245.06900
• Monoisotopic Mass: 245.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.363
• Boiling Point: 352°C at 760 mmHg
• Flash Point: 166.7°C
• Refractive Index: 1.64
• PSA: 79.54000
• LogP: 2.61150

Additional information on 4-(5-Methylfuran-2-carbonyl)aminobenzoic Acid

Comprehensive Overview of 4-(5-Methylfuran-2-carbonyl)aminobenzoic Acid (CAS No. 423731-96-8)

4-(5-Methylfuran-2-carbonyl)aminobenzoic Acid (CAS No. 423731-96-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name 4-MFCA, belongs to the class of furan derivatives, which are known for their diverse biological activities. The presence of both a furan ring and a benzoic acid moiety in its structure makes it a promising candidate for various applications, including drug development and material science.

One of the key reasons for the growing interest in 4-(5-Methylfuran-2-carbonyl)aminobenzoic Acid is its potential role in anti-inflammatory and antioxidant therapies. Recent studies have highlighted the ability of furan-based compounds to modulate oxidative stress and inflammation, which are critical factors in diseases such as arthritis, neurodegenerative disorders, and cardiovascular conditions. Researchers are particularly intrigued by the compound's ability to interact with specific enzymes and receptors, making it a valuable subject for mechanistic studies and drug discovery.

In the context of green chemistry and sustainable synthesis, 4-(5-Methylfuran-2-carbonyl)aminobenzoic Acid has also been explored as a building block for eco-friendly materials. The furan ring, derived from renewable resources like biomass, aligns with the global push toward reducing reliance on petrochemicals. This aspect has made the compound a topic of interest in biobased polymers and green solvents, addressing the increasing demand for sustainable alternatives in industrial applications.

Another area where 4-(5-Methylfuran-2-carbonyl)aminobenzoic Acid shows promise is in photodynamic therapy (PDT). The compound's ability to absorb and emit light at specific wavelengths makes it a potential candidate for use in photosensitizers, which are critical in treating certain types of cancer and skin conditions. Researchers are investigating its photophysical properties to optimize its efficacy and safety in clinical settings.

The synthesis of 4-(5-Methylfuran-2-carbonyl)aminobenzoic Acid typically involves multistep organic reactions, including acylation and condensation processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity, reflecting the compound's importance in modern synthetic chemistry. Analytical methods like HPLC, NMR, and mass spectrometry are routinely used to characterize its structure and ensure quality control.

From a commercial perspective, 4-(5-Methylfuran-2-carbonyl)aminobenzoic Acid is available through specialized chemical suppliers, often in high-purity grades for research purposes. Its CAS No. 423731-96-8 serves as a unique identifier, facilitating accurate sourcing and regulatory compliance. The compound's niche applications mean it is often customized to meet specific project requirements, underscoring its versatility.

As the scientific community continues to explore the potential of furan-based compounds, 4-(5-Methylfuran-2-carbonyl)aminobenzoic Acid stands out as a molecule with multifaceted utility. Whether in pharmaceuticals, materials science, or environmental applications, its unique properties offer exciting opportunities for innovation. Future research is likely to uncover even more applications, solidifying its place in the landscape of advanced organic chemistry.